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Compound of Interest

Compound Name: Propyl sulfide

Cat. No.: B086407

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for propyl
sulfide (also known as dipropyl sulfide), a flammable and hazardous chemical. This
document outlines the physical and chemical properties, toxicological data, personal protective
equipment (PPE) recommendations, and detailed procedures for safe handling, storage, and
emergency response. The information herein is intended to equip researchers, scientists, and
drug development professionals with the knowledge necessary to mitigate risks associated with
the use of propyl sulfide in a laboratory setting.

Physicochemical Properties

Propyl sulfide is a colorless liquid with a characteristic strong, unpleasant odor.[1] A
comprehensive summary of its key physical and chemical properties is provided in Table 1.
Understanding these properties is fundamental to its safe handling and storage.
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Property Value Reference
Molecular Formula C6H14S [2][3][4]
Molecular Weight 118.24 g/mol [21[31[5]
Appearance Colorless liquid [11[3114]
Odor Stench, Pungent, sulfur-like [1]
Melting Point -103 °C [31[41[5]
Boiling Point 142-143 °C [3114]
Flash Point 32 °C (89.6 °F) [6]
Density 0.838 g/mL at 25 °C [3114]
Vapor Density 4.1 (Air=1.0) [6]
Water Solubility Insoluble [1]

Autoignition Temperature

No data available

[6]

Toxicological Data

Propyl sulfide is classified as a hazardous substance, causing skin and serious eye irritation.

[7][8] It may also cause respiratory irritation.[6] While it is not classified as acutely toxic,

carcinogenic, mutagenic, or a reproductive toxicant, appropriate precautions must be taken to

avoid exposure.[8] A summary of the available toxicological data is presented in Table 2.
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Toxicity Endpoint Value Species Reference
o Not classified as
Acute Oral Toxicity ] [8]
acutely toxic
o Not classified as
Acute Dermal Toxicity )
acutely toxic
Skin o
) o Causes skin irritation [718]
Corrosion/Irritation
Serious Eye Causes serious eye 71l
Damage/Irritation irritation
) ) Shall not be classified
Respiratory or Skin )
o as a respiratory or [8]
Sensitization ] -
skin sensitiser
Shall not be classified
Germ Cell
o as germ cell [8]
Mutagenicity .
mutagenic
) o Shall not be classified
Carcinogenicity ) ) [8]
as carcinogenic
Shall not be classified
Reproductive Toxicity as a reproductive [8]
toxicant
Specific Target Organ )
o _ May cause respiratory
Toxicity (Single T [6]
irritation
Exposure)
- Shall not be classified
Specific Target Organ -
o as a specific target
Toxicity (Repeated ) [8]
organ toxicant
Exposure)
(repeated exposure)
] o Fathead minnow
Aquatic Toxicity LC50: 21.7 mg/L (96 ]
(Pimephales [7]
(Acute) h)
promelas)
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Aquatic Toxicity
(Chronic)

Harmful to aquatic life

with long lasting

effects

[71(8]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling propyl

sulfide to prevent skin and eye contact, and inhalation of vapors.[9] Table 3 outlines the

recommended PPE for various handling scenarios.

. Eye and Face Hand Body Respiratory
Scenario . ) ; .
Protection Protection Protection Protection
) Safety glasses Chemical- Work in a well-
Routine

Handling/Dispen

with side shields

resistant gloves

Laboratory coat.

ventilated area or

] or chemical (e.g., nitrile, a chemical fume
sing
splash goggles. neoprene). hood.
Use of a properly
fitted respirator
) ) with organic
Chemical splash Heavy-duty Chemical- )
Large Volume i ) vapor cartridges
goggles and a chemical- resistant apron

Transfers ) ) may be
face shield. resistant gloves. or coveralls. ]
necessary if
ventilation is
inadequate.
A self-contained
breathing
Chemical splash Heavy-duty Chemical- apparatus
Spill Cleanup goggles and a chemical- resistant suit or (SCBA) may be
face shield. resistant gloves. coveralls. required for large
spills or in poorly
ventilated areas.
Safe Handling and Storage
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Workflow for Handling a New Container of Propyl Sulfide

The following workflow diagram illustrates the standard operating procedure for safely handling
a new container of propyl sulfide from receipt to use and storage.
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Safe handling workflow for a new container of propyl sulfide.
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Storage Requirements

Propyl sulfide is a flammable liquid and must be stored in a cool, dry, and well-ventilated area
away from sources of ignition such as heat, sparks, and open flames.[10] Storage should be in

a designated flammable liquids cabinet. Containers should be kept tightly closed to prevent the
escape of vapors.

First Aid Measures

In the event of exposure to propyl sulfide, immediate first aid is crucial. The following
flowchart outlines the appropriate first aid measures for different routes of exposure.

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Qmmedlalely Remove Contaminated C\olhmg] [\mmedla(sly Flush Eyes with Plenty of Water for at Least 15 Mmmes] [Do NOT Induce Vr)mmng]

[If Breathing is Difficult, Administer Oxygen] [Wash Affected Area with Soap and Water for at Least 15 Mmutes] [Remove Contact Lenses, if Present and Easy to Do]

Gf Breathing has Stopped, Give Artificial Resp\rauon] [Seek Medical Attention if Iritation Perssls]
Seek Immediate Medical Attention

Rinse Mouth with Water

Seek Immediate Medical Attention

Seek Immediate Medical Attention

Click to download full resolution via product page

First aid procedures for propyl sulfide exposure.

Experimental Protocols

The toxicological and flammability data presented in this guide are determined through
standardized experimental protocols. The following sections provide an overview of the
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methodologies for key experiments.

Acute Oral Toxicity - OECD Guideline 420 (Fixed Dose
Procedure)

This test provides information on the health hazards likely to arise from a single oral exposure
to a substance.[11]

Principle: A stepwise procedure is used where the substance is administered orally to a group
of animals of a single sex (usually females) at one of the defined dose levels (5, 50, 300, 2000,
or 5000 mg/kg body weight).[11][12] The initial dose is selected based on a sighting study.[12]
The absence or presence of substance-related mortality or signs of toxicity at one dose level
will determine the next step.[11]

Methodology:

Test Animals: Healthy, young adult rats of a commonly used laboratory strain are used.[12]
Females are the preferred sex.

e Housing and Feeding: Animals are housed in individual cages under standard laboratory
conditions with controlled temperature, humidity, and a 12-hour light/dark cycle. They have
access to standard laboratory diet and drinking water ad libitum, except for a brief fasting
period before and after administration of the test substance.

o Dose Preparation: The test substance is typically administered in a constant volume over the
dose range by varying the concentration of the dosing preparation.

o Administration: The substance is administered in a single dose by gavage using a stomach
tube or a suitable intubation cannula.[11]

 Sighting Study: A preliminary sighting study is conducted with a single animal per step to
determine the appropriate starting dose for the main study.

e Main Study: A group of five animals is used for each dose level investigated.[11]

» Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days after dosing.
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o Pathology: At the end of the study, all animals are subjected to a gross necropsy.

Acute Dermal Toxicity - OECD Guideline 402

This test provides information on health hazards likely to arise from short-term exposure to a
substance by the dermal route.[13][14]

Principle: The test substance is applied to the skin of a group of experimental animals in a
single dose.[15] The animals are observed for a specified period for signs of toxicity and
mortality.

Methodology:
o Test Animals: Healthy young adult albino rabbits are the preferred species.

e Preparation of Animals: Approximately 24 hours before the test, the fur is removed from the
dorsal area of the trunk of the test animals.

o Application of Test Substance: The substance is applied to a small area of skin
(approximately 10% of the body surface area) and held in contact with the skin with a porous
gauze dressing and non-irritating tape for a 24-hour exposure period.[16]

e Dose Level: A limit test at a dose of 2000 mg/kg body weight is typically performed. If toxicity
is observed, a full dose-response study may be necessary.

o Observations: Animals are observed for mortality and clinical signs of toxicity at least once a
day for 14 days. Body weights are recorded weekly.

Pathology: At the conclusion of the test, all animals are subjected to gross necropsy.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This test provides information on the potential of a substance to cause reversible or irreversible
inflammatory changes to the skin.[15][17][18][19]

Principle: The substance is applied in a single dose to the skin of an experimental animal, with
untreated skin serving as a control.[15][17] The degree of irritation is evaluated at specific
intervals.
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Methodology:
o Test Animal: The albino rabbit is the preferred species.[15][17]

o Application of Test Substance: A small area of the animal's back is clipped free of fur. 0.5 mL
(for liquids) or 0.5 g (for solids and semi-solids) of the test substance is applied to the test
site.[17]

o Exposure Duration: The exposure period is typically 4 hours.[17]

o Observation: The test sites are examined for erythema and edema, and the responses are
scored at 1, 24, 48, and 72 hours after patch removal. Observations may continue for up to
14 days to assess the reversibility of the effects.

Acute Eye Irritation/Corrosion - OECD Guideline 405

This test evaluates the potential of a substance to produce irritation or corrosion when applied
to the eye.[20][21]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye of
an experimental animal.[20] The untreated eye serves as a control. The degree of eye
irritation/corrosion is evaluated at specific intervals.

Methodology:
e Test Animal: The albino rabbit is the recommended species.[20]

o Application of Test Substance: A single dose of 0.1 mL of a liquid or 0.1 g of a solid is placed
in the conjunctival sac of one eye.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application of the test
substance.[20] The degree of ocular lesions (corneal opacity, iritis, conjunctival redness, and
chemosis) is scored.

Fish, Acute Toxicity Test - OECD Guideline 203

This test determines the concentration of a substance that is lethal to 50% of a test fish
population (LC50) over a short exposure period.[22][23]
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Principle: Fish are exposed to the test substance added to water at a range of concentrations
for a 96-hour period.[22] Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 is
calculated.[22]

Methodology:

Test Species: Commonly used species include Zebra fish (Brachydanio rerio) and Rainbow
trout (Oncorhynchus mykiss).[22]

» Test Conditions: The test is conducted under controlled conditions of temperature, light, and
dissolved oxygen.

» Test Concentrations: A range of at least five concentrations in a geometric series is typically
used.[23] A control group is also maintained.

o Exposure: The fish are exposed to the test substance for 96 hours.[22]

o Observations: Mortalities and any abnormal behavioral or physical signs are recorded at 24,
48, 72, and 96 hours.

o Data Analysis: The LC50 and its 95% confidence limits are calculated using appropriate
statistical methods.

Concentration Limits of Flammability of Chemicals -
ASTM E681

This test method determines the lower and upper concentration limits of flammability of a
chemical vapor in air.[24][25]

Principle: A known concentration of the chemical vapor in air is introduced into a closed vessel.
An ignition source is activated, and the mixture is observed for flame propagation. The
concentration is varied until the limits of flammability are determined.

Methodology:

o Apparatus: A closed test vessel (typically a 5-liter glass flask) equipped with a pressure-
measuring device, a temperature-measuring device, and an ignition source (e.g., an electric
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spark or a hot wire).

e Procedure: A calculated amount of the liquid chemical is introduced into the test vessel. The
vessel is heated to a temperature sufficient to vaporize the liquid and create a uniform vapor-
air mixture. The ignition source is then activated.

o Flame Propagation: Flame propagation is determined by visual observation of the flame
traveling away from the ignition source.

o Determination of Limits: The concentration of the chemical is systematically varied, and the
test is repeated until the minimum concentration that supports flame propagation (Lower
Flammability Limit - LFL) and the maximum concentration that supports flame propagation
(Upper Flammability Limit - UFL) are determined.

Conclusion

Propyl sulfide is a valuable chemical for research and development; however, its hazardous
properties necessitate strict adherence to safety and handling protocols. This technical guide
provides a comprehensive overview of the essential information required to work with propyl
sulfide safely. By understanding its physicochemical properties, toxicological profile, and the
detailed procedures for handling, storage, and emergency response, researchers can
significantly mitigate the risks associated with its use. It is imperative that all personnel handling
this chemical are thoroughly trained on the information contained within this guide and the
corresponding Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. eurofins.com.au [eurofins.com.au]
e 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

¢ 3. chembk.com [chembk.com]

© 2025 BenchChem. All rights reserved. 12 /14 Tech Support


https://www.benchchem.com/product/b086407?utm_src=pdf-body
https://www.benchchem.com/product/b086407?utm_src=pdf-body
https://www.benchchem.com/product/b086407?utm_src=pdf-body
https://www.benchchem.com/product/b086407?utm_src=pdf-custom-synthesis
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.chembk.com/en/chem/Propyl%20sulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. Propyl sulfide | 111-47-7 [chemicalbook.com]

5. Propyl sulfide | CAS#:111-47-7 | Chemsrc [chemsrc.com]

6. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids
| Environmental Health & Safety | University of Nevada, Reno [unr.edu]

7. catalog.labcorp.com [catalog.labcorp.com]

8. catalog.labcorp.com [catalog.labcorp.com]

9. benchchem.com [benchchem.com]

« 10. Handling Flammable Chemicals - Key Precautions To Take [growtraining.com]
e 11. oecd.org [oecd.org]

« 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 13. oecd.org [oecd.org]

e 14. oecd.org [oecd.org]

e 15. oecd.org [oecd.org]

e 16. Acute dermal toxicity-402 | PPTX [slideshare.net]
e 17. oecd.org [oecd.org]

e 18. oecd.org [oecd.org]

e 19. oecd.org [oecd.org]

e 20. oecd.org [oecd.org]

e 21. oecd.org [oecd.org]

e 22. biotecnologiebt.it [biotecnologiebt.it]

e 23. oecd.org [oecd.org]

e 24, store.astm.org [store.astm.org]

» 25. webstore.ansi.org [webstore.ansi.org]

 To cite this document: BenchChem. [Propyl Sulfide: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086407#propyl-sulfide-safety-and-handling-
precautions]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 13/14 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3212172.htm
https://www.chemsrc.com/en/cas/111-47-7_1191707.html
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://catalog.labcorp.com/crop-chemical/oecd-402-ocspp-870-1200--acute-dermal-toxicity
https://catalog.labcorp.com/toxicology/gene/oecd-405-ocspp-870-2400-acute-eye-irritation-corrosion
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Dipropyl_disulfide.pdf
https://www.growtraining.com/handling-flammable-chemicals/
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.slideshare.net/slideshow/acute-dermal-toxicity402/81654060
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.oecd.org/en/publications/2019/06/test-no-203-fish-acute-toxicity-test_g1gh28f5.html
https://store.astm.org/e0681-09r15.html
https://webstore.ansi.org/standards/astm/astme68101
https://www.benchchem.com/product/b086407#propyl-sulfide-safety-and-handling-precautions
https://www.benchchem.com/product/b086407#propyl-sulfide-safety-and-handling-precautions
https://www.benchchem.com/product/b086407#propyl-sulfide-safety-and-handling-precautions
https://www.benchchem.com/product/b086407#propyl-sulfide-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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